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Introduction

S-N6-Methyladenosylhomocysteine (M6A-SAH) is a potent inhibitor of RNA
methyltransferases, the enzymes responsible for the N6-methyladenosine (m6A) modification
of RNA. The m6A modification is a critical regulator of RNA metabolism, influencing splicing,
stability, translation, and localization. Dysregulation of m6A methylation has been implicated in

various diseases, including cancer.

Direct application of m6A-SAH to cells is often challenging due to poor cell permeability. A
common and effective strategy to achieve intracellular m6A-SAH accumulation is to treat cells
with its precursor, N6-methyladenosine (m6Ado).[1] Once inside the cell, m6Ado is converted
to m6A-SAH, leading to the inhibition of RNA methyltransferases and a subsequent reduction
in global m6A levels.[1] This application note provides detailed protocols for the experimental
use of m6Ado to generate intracellular m6A-SAH and inhibit RNA methylation in cell culture,
with a focus on the murine erythroleukemia (MEL) cell line as a model system.

Mechanism of Action
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The experimental strategy relies on the intracellular enzymatic conversion of exogenously
supplied N6-methyladenosine to S-N6-Methyladenosylhomocysteine. This process
effectively inhibits RNA methyltransferases, leading to a global reduction in m6A RNA
methylation and subsequent alterations in gene expression and cellular phenotype.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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